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Compound of Interest

Compound Name: (2R)-1,1-dimethoxypropan-2-ol

CAS No.: 96503-30-9

Cat. No.: B3069014

Get Quote

Executive Summary & Molecule Profile
(R)-Lactaldehyde dimethyl acetal (also known as (R)-1,1-dimethoxy-2-propanol) is a versatile

chiral building block. However, it presents a "Dr. Jekyll and Mr. Hyde" profile: it is chemically

stable under basic conditions but displays extreme lability in acidic environments.

The primary failure mode in purifying this compound is acid-catalyzed hydrolysis back to the

aldehyde, followed by polymerization or racemization. This guide prioritizes pH control and

thermal management to preserve enantiopurity and chemical integrity.
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Property Value / Characteristic Notes

CAS No.
14623-55-3 (L-form ref); (R)-

form generic

Verify stereochemistry of

starting material.

Boiling Point ~60–65 °C @ 15–20 mmHg
Do not distill at atmospheric

pressure.

Density ~0.95 g/mL

Solubility
Miscible in alcohols, ethers,

EtOAc

Water soluble (risk of loss

during extraction).

Key Risk Acid Sensitivity
Hydrolyzes on acidic silica or

in unbuffered water.

The Purification Workflow
The following flowchart illustrates the critical path from crude reaction mixture (typically from

the reduction of methyl (R)-lactate) to pure isolated product.
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Figure 1: Optimized purification workflow emphasizing pH buffering and thermal control.

Module 1: Chemical Isolation (The Workup)
If you are synthesizing this via the reduction of methyl lactate (using DIBAL-H or LiAlH₄), the

workup is the most critical step. Standard acidic quenches (HCl) will destroy your product

immediately.

Protocol A: The Rochelle Salt Method (Recommended)
This method prevents aluminum emulsions that trap the water-soluble acetal.

Cooling: Cool the reaction mixture to -78 °C (or 0 °C depending on reagent).
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Quench: Dilute with diethyl ether. Slowly add a saturated aqueous solution of Potassium

Sodium Tartrate (Rochelle Salt).

Ratio: Use ~20 mL of saturated Rochelle salt solution per gram of hydride reagent used.

Stirring: Vigorously stir the biphasic mixture at room temperature until two clear layers form.

This can take 1–4 hours.

Why? The tartrate chelates aluminum salts, breaking the emulsion.

Separation: Separate the organic layer.

Back-Extraction: Extract the aqueous layer 3x with EtOAc.

Note: The acetal has significant water solubility. Extensive back-extraction is required to

recover yield.

Buffering: Wash combined organics with saturated NaHCO₃.

Critical: This ensures the "micro-environment" of the solvent remains slightly basic.

Protocol B: Drying and Concentration
Drying Agent: Use anhydrous Na₂SO₄ spiked with a small amount (~1% w/w) of anhydrous

K₂CO₃.

Mechanism:[1] The carbonate acts as a "scavenger base" to neutralize any adventitious

acid during the drying process [1].

Filtration: Filter off solids.

Evaporation: Concentrate on a rotary evaporator.

Bath Temp: < 35 °C.[2]

Vacuum:[3][4] Do not go below 100 mbar initially to prevent codistillation of the volatile

product with the solvent.
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Module 2: Vacuum Distillation (Purification)
Chromatography is generally discouraged for this molecule due to the acidity of silica gel.

Vacuum distillation is the industry standard for purification.

Equipment Setup
Apparatus: Short-path distillation head (Vigreux column optional but recommended for higher

purity).

Vacuum: High-vacuum pump capable of < 10 mmHg (mbar).

Cooling: Condenser coolant at -10 °C to 0 °C (product is volatile).

The Distillation Run

Fraction
Vapor Temp
(approx. @ 15
mmHg)

Composition Action

Fore-run 20 – 45 °C
Residual solvent,

moisture
Discard

Main Cut 58 – 65 °C
(R)-Lactaldehyde

Dimethyl Acetal
Collect

Tail > 70 °C
Unreduced ester,

oligomers
Stop heating

Note: Boiling points are pressure-dependent. Use a nomograph to adjust for your specific

vacuum pressure [2].

Module 3: Analytics & Quality Control
Do not rely solely on NMR, as enantiomeric excess (ee) is invisible to standard 1H-NMR.

Chemical Purity (GC-FID)
Column: DB-WAX or HP-5.
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Injector: 200 °C (Ensure liner is clean/deactivated to prevent thermal degradation).

Impurity Markers: Look for methyl lactate (starting material) and lactaldehyde (hydrolysis

product).

Enantiomeric Purity (Chiral GC)
This is superior to optical rotation, which can be skewed by solvent traces.

Column: Cyclodextrin-based stationary phase (e.g., Beta-DEX 120 or equivalent).

Method: Isothermal run (approx. 90–100 °C).

Resolution: The (R) and (S) enantiomers should separate with baseline resolution.

Troubleshooting Guide (FAQ)
Issue 1: "My product smells like vinegar or sharp
aldehyde."
Diagnosis: Hydrolysis has occurred.[1] Root Cause: The product was exposed to acidic

conditions (acidic water, acidic silica, or CO2 dissolved in wet solvent forming carbonic acid).

Solution:

Repurify immediately by washing with sat. NaHCO3.

Add a few pellets of K2CO3 to the storage vial.

Ensure all glassware is base-washed before use.

Issue 2: "I lost 50% of my yield during concentration."
Diagnosis: Volatility loss. Root Cause: The molecular weight is low (~120 g/mol ), and the

acetal is volatile. Solution:

Do not use high vacuum (< 50 mbar) on the rotovap.

Stop evaporation when the solvent volume is low, then proceed directly to distillation.
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Issue 3: "The distillation is bumping/foaming
uncontrollably."
Diagnosis: Residual salts or water.[4][5] Root Cause: Incomplete drying or aluminum salts

carrying over from the quench. Solution:

Re-dissolve the oil in ether, wash again with brine, dry over Na2SO4, and filter carefully.

Use a large stir bar and a "pig" adapter to manage fractions without breaking vacuum.

Issue 4: "Can I use column chromatography instead?"
Diagnosis: Distillation is unavailable or scale is too small (< 500 mg). Solution: Yes, but you

must buffer the silica.

Protocol: Pre-treat the silica gel slurry with 1% Triethylamine (Et3N) in the eluent solvent.

Eluent: Hexane/Ethyl Acetate (gradient).

Warning: Run the column fast. Prolonged contact with silica degrades the acetal.

Decision Logic for Impurity Removal
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Figure 2: Decision matrix for addressing specific impurities post-synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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